4-isopropyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one

• IUPAC Name: 6-methyl-1-phenyl-4-propan-2-ylpyrazolo[3,4-d]pyridazin-7-one
• InChI: InChI=1S/C15H16N4O/c1-10(2)13-12-9-16-19(11-7-5-4-6-8-11)14(12)15(20)18(3)17-13/h4-10H,1-3H3
• InChI Key: UGOXUUXLLGPBFW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C(=O)C2=C1C=NN2C3=CC=CC=C3)C
• Molecular Formula: C15H16N4O
• Molecular Weight: 268.31 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods, including nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy. The presence of specific functional groups can be inferred from the characteristic peaks in the NMR and IR spectra.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, and solubility, can be determined through experimental methods. These properties are influenced by the compound’s molecular structure and functional groups.

Scientific Research Applications

Synthesis and Biological Activity

A study focused on the synthesis of novel pyrazoles, including derivatives similar to the compound , and their biological properties such as antioxidant, anti-breast cancer, and anti-inflammatory activities. The study highlighted the potential of these compounds in novel drug discovery due to their interaction with enzymes like Cyclooxygenase-2 and Phosphoinositide-3-Kinase, which are significant in diseases like inflammation and breast cancer (Thangarasu, Manikandan, & Thamaraiselvi, 2019).

Spectroscopic Properties

Another research explored the structural and spectroscopic properties of imidazo[1,2-a]pyrazin-3(7H)-one derivatives, providing insights into the chemical behavior and potential applications of these compounds in scientific research (Nakai et al., 2003).

Antimicrobial Activity

Pyridazine derivatives, including structures related to "4-isopropyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one," have been synthesized and evaluated for their antimicrobial activity, demonstrating the potential of these compounds in addressing microbial resistance (El-Mariah, Hosny, & Deeb, 2006).

Chemical Reactions and Derivatives

Research on the directed regiospecificity of 1,3-dipolar cycloaddition of 2-diazopropane to pyridazin-3(2H)-ones, including 4- and 5-substituted derivatives, sheds light on the synthetic pathways and potential chemical modifications of compounds like "4-isopropyl-6-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one" (Jelen et al., 1991).

Pharmacological Applications

Some pyrazolo[3,4-d]pyridazinones and analogues have been synthesized and evaluated as peripheral vasodilator agents, particularly as inhibitors of PDE5 extracted from human platelets, highlighting the therapeutic potential of these compounds in conditions requiring vasodilation (Piaz et al., 2002).